Cas no 38469-84-0 (5-Methoxy-2-nitrobenzonitrile)

5-Methoxy-2-nitrobenzonitrile Properties

Names and Identifiers

• 5-Methoxy-2-nitrobenzonitrile
• Benzonitrile, 5-methoxy-2-nitro-
• NSC263768
• 3-Cyano-4-nitroanisole
• 2-nitro-5-methoxybenzonitrile
• 2-Cyano-4-methoxynitrobenzene
• 5-Methoxy-2-nitro-benzonitrile
• GCXTYFJQZDWUNU-UHFFFAOYSA-N
• CL8229
• RP23935
• MB07019
• RP23933
• SY034475
• ST2412067
• AB0024615
• W5921
• +Expand

• MDL： MFCD09056823
• InChIKey： GCXTYFJQZDWUNU-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O3/c1-13-7-2-3-8(10(11)12)6(4-7)5-9/h2-4H,1H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C(C#N)C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Heavy Atom Count: 13
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8

Experimental Properties

• LogP: 1.99828
• PSA: 78.84000
• Boiling Point: 352.2℃ at 760 mmHg

5-Methoxy-2-nitrobenzonitrile Security Information

5-Methoxy-2-nitrobenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides